Cas no 1804502-15-5 (3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804502-15-5
• MF: C₇H₄F₃N₃O₃S
• MW: 267.185170173645
• CID: 4911576
• Update Time: 2025-07-19

3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H4F3N3O3S/c8-7(9,10)16-6-4(1-11)2-13-3-5(6)17(12,14)15/h2-3H,(H2,12,14,15)
• InChI Key： RRVQPTKDQPWKFL-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C#N)C=1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.3
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide

Comprehensive Overview of 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804502-15-5)

The compound 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804502-15-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This sulfonamide derivative is characterized by the presence of a cyano group and a trifluoromethoxy moiety, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, agrochemicals, and material science.

One of the key reasons for the growing interest in 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide is its versatility. The cyano group enhances its reactivity, making it a valuable building block in organic synthesis. Meanwhile, the trifluoromethoxy group imparts stability and lipophilicity, which are crucial for applications in drug discovery and agrochemical formulations. This combination of features makes the compound a subject of ongoing research, particularly in the development of novel therapeutics and crop protection agents.

In the pharmaceutical industry, 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide is being explored as a potential intermediate for the synthesis of small molecule inhibitors and enzyme modulators. Its structural motifs are often found in compounds targeting kinase pathways and metabolic enzymes, which are areas of high interest in oncology and metabolic disease research. The compound's ability to interact with biological targets while maintaining favorable pharmacokinetic properties makes it a promising candidate for further development.

From an agrochemical perspective, the trifluoromethoxy group in 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide is particularly noteworthy. This functional group is known to enhance the bioactivity and environmental stability of pesticides and herbicides. As the demand for sustainable crop protection solutions grows, this compound is being investigated for its potential to contribute to next-generation agrochemical formulations that are both effective and environmentally friendly.

The synthesis and characterization of 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide require advanced techniques in organic chemistry and analytical instrumentation. Researchers often employ nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for its intended applications.

In addition to its industrial applications, 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide is also a subject of academic interest. Universities and research institutions are studying its mechanistic pathways and structure-activity relationships to uncover new insights into its behavior and potential uses. This foundational research is critical for driving innovation and expanding the compound's utility across multiple disciplines.

As the scientific community continues to explore the possibilities of 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide, its role in green chemistry and sustainable development is also being evaluated. The compound's potential to reduce waste and improve efficiency in chemical processes aligns with global efforts to promote environmentally responsible practices in the chemical industry. This aspect is particularly relevant given the increasing focus on circular economy principles and carbon footprint reduction.

In conclusion, 3-Cyano-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804502-15-5) represents a fascinating area of research and development with broad implications for pharmaceuticals, agrochemicals, and beyond. Its unique structural features, combined with its potential for diverse applications, make it a compound worth watching in the coming years. As advancements in synthetic chemistry and biotechnology continue to unfold, the full scope of its utility is likely to become even more apparent.